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Compound of Interest

Compound Name: Adenine-13C

Cat. No.: B3332080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for Adenine-
13C, a stable isotope-labeled version of the purine nucleobase adenine. While the isotopic

label does not significantly alter the chemical properties, it is crucial to handle this compound

with the same precautions as unlabeled adenine due to its potential health hazards. This

document outlines the physical and chemical properties, toxicological data, and detailed

protocols for safe use, storage, and disposal.

Chemical and Physical Properties
Adenine-13C is a white to off-white crystalline powder. Its fundamental properties are

summarized below.
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Property Value Reference

Molecular Formula C₄¹³CH₅N₅ [1][2]

Molecular Weight 136.12 g/mol [1][2][3]

Melting Point >360 °C (decomposes)

Solubility

Soluble in DMSO (12.5 mg/mL

with heating), slightly soluble in

water (1.03 g/L at 25°C).

Physical methods such as

vortexing, ultrasound, or using

a hot water bath can aid in

dissolution.

log KOW (Octanol-Water

Partition Coefficient)
-0.1 (at 20°C)

Toxicological Information
Adenine is classified as toxic if swallowed. The primary health hazards are associated with

ingestion and potential irritation upon contact.
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Hazard Description Reference

Acute Oral Toxicity

Toxic if swallowed. The LD50

(oral, rat) is 227 mg/kg.

Symptoms may include

convulsions, muscle

weakness, and respiratory

changes.

Skin Corrosion/Irritation May cause skin irritation.

Serious Eye Damage/Irritation May cause eye irritation.

Respiratory/Skin Sensitization Not classified as a sensitizer.

Germ Cell Mutagenicity Not classified as a mutagen.

Carcinogenicity

Not classified as a carcinogen

by IARC, NTP, ACGIH, or

OSHA.

Reproductive Toxicity No information available.

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory tract

irritation.

Specific Target Organ Toxicity

(Repeated Exposure)
No known effects.

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures is essential to minimize exposure risk.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to prevent the formation

and inhalation of dust or aerosols.

Personal Protective Equipment (PPE)
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Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile, neoprene, or butyl

rubber). Gloves should be inspected before use and disposed of properly after handling the

material.

Skin and Body Protection: Wear a lab coat and ensure that skin is not exposed. In cases of

potential significant exposure, a complete suit protecting against chemicals may be

necessary.

Respiratory Protection: If dust is generated and engineering controls are insufficient, use a

NIOSH-approved particulate respirator (e.g., N99 or P2).

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where Adenine-13C is handled.

Wash hands thoroughly after handling the product and before breaks.

Take off contaminated clothing immediately.

Storage and Disposal
Proper storage and disposal are critical for maintaining the integrity of the compound and

ensuring environmental safety.

Storage
Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed to prevent moisture absorption.

Store locked up or in an area accessible only to authorized personnel.

For long-term stability, especially in solution, store at -20°C or -80°C, protected from light and

under a nitrogen atmosphere. Specific storage recommendations from the supplier should be

followed.
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Disposal
Adenine and its derivatives should be disposed of as hazardous waste.

Do not allow the product to enter drains or waterways.

Dispose of the substance and its container in accordance with all applicable local, regional,

national, and international regulations.

Uncleaned containers should be treated as the product itself.

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, follow these procedures.

Accidental Release
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

respiratory protection, to avoid dust inhalation and contact with the substance.

Containment and Cleaning: Prevent further leakage or spillage if safe to do so. Cover drains

to prevent entry into the sewer system. Carefully sweep up the spilled material without

creating dust and place it in a suitable, labeled container for disposal. Clean the affected

area thoroughly.

First Aid Measures
If Swallowed: Immediately call a poison center or doctor. Rinse mouth with water. Do not

induce vomiting unless directed to do so by medical personnel.

If Inhaled: Move the person to fresh air. If breathing is difficult, provide artificial respiration.

Seek medical attention if symptoms persist.

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with

plenty of water and soap. Seek medical advice if irritation develops.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Seek medical attention.
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Experimental Protocols: Example of Metabolic
Labeling
The following is a generalized protocol for a metabolic labeling experiment using Adenine-13C.

This should be adapted based on the specific cell line, experimental goals, and laboratory

conditions.

Objective: To trace the incorporation of adenine into nucleic acids (DNA/RNA) in a cell culture

system.

Materials:

Adenine-13C

Cell culture medium appropriate for the cell line

Cultured cells

Sterile, DNase/RNase-free water or DMSO for stock solution preparation

Standard cell culture equipment (incubator, biosafety cabinet, etc.)

Equipment for nucleic acid extraction and analysis (e.g., LC-MS)

Methodology:

Stock Solution Preparation:

Under sterile conditions in a chemical fume hood, prepare a stock solution of Adenine-
13C. For example, dissolve a known quantity in sterile DMSO to create a 10 mM stock

solution.

Store the stock solution at -20°C or -80°C, protected from light.

Cell Seeding:

Seed cells in appropriate culture plates or flasks at a density that will allow for logarithmic

growth during the labeling period.
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Allow cells to adhere and resume growth (typically 24 hours).

Labeling:

Prepare the labeling medium by supplementing the normal growth medium with the

desired final concentration of Adenine-13C (e.g., 10 µM). This concentration may need to

be optimized.

Remove the existing medium from the cells and replace it with the labeling medium.

Incubate the cells for the desired period (e.g., 2, 4, 8, 12, 24 hours) to allow for the

incorporation of the labeled adenine into newly synthesized nucleic acids.

Cell Harvesting and Nucleic Acid Extraction:

After the labeling period, wash the cells with ice-cold phosphate-buffered saline (PBS) to

remove any unincorporated Adenine-13C.

Harvest the cells using a standard method (e.g., trypsinization, cell scraping).

Extract DNA and/or RNA using a commercial kit or a standard protocol (e.g., phenol-

chloroform extraction).

Sample Analysis:

Digest the extracted nucleic acids into individual nucleosides.

Analyze the nucleoside mixture using a sensitive analytical technique such as Liquid

Chromatography-Mass Spectrometry (LC-MS) to quantify the incorporation of Adenine-
13C.

Visualizations
Safe Handling Workflow
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Safe Handling Workflow for Adenine-13C
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Caption: Workflow for the safe handling of Adenine-13C from preparation to disposal.
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Experimental Workflow: Metabolic Labeling

Experimental Workflow for Metabolic Labeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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